(3R)-3-Amino-3-(5-bromo-2-chlorophenyl)propanenitrile

• Molecular Formula: C9H8BrClN2
• Molecular Weight: 259.53 g/mol
• IUPAC Name: (3R)-3-amino-3-(5-bromo-2-chlorophenyl)propanenitrile
• InChI: InChI=1S/C9H8BrClN2/c10-6-1-2-8(11)7(5-6)9(13)3-4-12/h1-2,5,9H,3,13H2/t9-/m1/s1
• InChI Key: IILDMKRHZLIKJB-SECBINFHSA-N
• Isomeric SMILES: C1=CC(=C(C=C1Br)[C@@H](CC#N)N)Cl
• Canonical SMILES: C1=CC(=C(C=C1Br)C(CC#N)N)Cl

Description

(3R)-3-Amino-3-(5-bromo-2-chlorophenyl)propanenitrile is a chiral nitrile compound featuring a stereogenic center at the 3-position, an amino group, and a substituted aryl ring containing bromine and chlorine atoms. The compound’s molecular formula is C₉H₈BrClN₂, and its stereochemistry (R-configuration) is critical for applications in asymmetric synthesis or pharmaceutical intermediates. Notably, its (3S)-enantiomer (CAS 754214-90-9) is commercially available but differs in biological activity due to chirality .

Biological Activity

(3R)-3-Amino-3-(5-bromo-2-chlorophenyl)propanenitrile is a chiral organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, mechanisms of action, and relevant research findings, supported by data tables and case studies.

Chemical Structure and Properties

The compound has the molecular formula C₉H₈BrClN₂ and a molecular weight of 233.53 g/mol. Its structure includes:

• Amino group : Contributes to hydrogen bonding and interaction with biological targets.
• Bromo and chloro substituents : Influence the compound's reactivity and biological interactions.

The presence of these functional groups allows (3R)-3-Amino-3-(5-bromo-2-chlorophenyl)propanenitrile to interact with various enzymes and receptors, modulating their activity and potentially leading to therapeutic effects.

Antimicrobial Activity

Research indicates that (3R)-3-Amino-3-(5-bromo-2-chlorophenyl)propanenitrile exhibits significant antimicrobial properties. Preliminary studies have shown effectiveness against a range of bacterial strains, suggesting its potential as an antibiotic candidate.

Table 1: Antimicrobial Activity Results

Microorganism	Minimum Inhibitory Concentration (MIC)	Reference
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Pseudomonas aeruginosa	16 µg/mL

Anticancer Activity

The compound has also been investigated for its anticancer properties. Studies suggest that it may induce apoptosis in cancer cell lines through the modulation of specific signaling pathways.

Case Study: In Vitro Anticancer Activity

In a study conducted on human breast cancer cell lines (MCF-7), (3R)-3-Amino-3-(5-bromo-2-chlorophenyl)propanenitrile demonstrated:

• IC50 Value : 15 µM
• Mechanism : Induction of apoptosis via mitochondrial pathway activation.

The biological activity of (3R)-3-Amino-3-(5-bromo-2-chlorophenyl)propanenitrile is primarily attributed to its ability to bind to specific molecular targets. The amino group facilitates hydrogen bonding, while the halogen atoms enhance lipophilicity, promoting cellular uptake.

• Enzyme Inhibition : The compound may inhibit key enzymes involved in metabolic pathways.
• Receptor Modulation : It can act as an antagonist or agonist at various receptors, influencing cell signaling.

Research Findings

Recent studies have focused on optimizing the synthesis of (3R)-3-Amino-3-(5-bromo-2-chlorophenyl)propanenitrile to improve yield and purity. Techniques such as microwave-assisted synthesis have shown promise in enhancing reaction efficiency.

Table 2: Synthesis Optimization Techniques

Technique	Yield Improvement (%)	Reference
Microwave-assisted synthesis	30%
Use of catalytic systems	25%

Comparison with Similar Compounds

Structural and Functional Differences

The table below compares (3R)-3-Amino-3-(5-bromo-2-chlorophenyl)propanenitrile with key analogs:

Compound Name	Substituents on Aryl Ring	Functional Groups	Enantiomeric Excess (ee%)	Yield (%)	CAS Number	Availability
(3R)-3-Amino-3-(5-bromo-2-chlorophenyl)propanenitrile	5-Bromo, 2-chloro	Amino, nitrile	Not reported	N/A	Not available	Hypothetical
(3S)-3-Amino-3-(5-bromo-2-chlorophenyl)propanenitrile	5-Bromo, 2-chloro	Amino, nitrile	Not specified	N/A	754214-90-9	Commercially sold
(R)-2-(2-Chlorophenyl)propanenitrile (3q)	2-Chloro	Nitrile (no amino)	98%	66	Not provided	Synthesized
(R)-2-(2-Bromophenyl)propanenitrile (3r)	2-Bromo	Nitrile (no amino)	87%	65	Not provided	Synthesized
(3R)-3-Amino-3-(4-chloro-3-fluorophenyl)propanenitrile	4-Chloro, 3-fluoro	Amino, nitrile	Not reported	N/A	1213006-37-1	Discontinued

Key Observations

Chirality and Functional Groups: The target compound and its (3S)-enantiomer share identical substituents but differ in stereochemistry, which may influence receptor binding in pharmaceutical contexts.

Halogen Substitution Effects: The 5-bromo-2-chloro substitution in the target compound introduces steric and electronic effects distinct from 2-chloro (3q) or 2-bromo (3r) analogs. Bromine’s larger atomic radius may increase lipophilicity, affecting solubility or metabolic stability. The discontinued (3R)-3-Amino-3-(4-chloro-3-fluorophenyl)propanenitrile highlights the impact of fluorine substitution, which typically enhances metabolic resistance but may complicate synthesis.

Synthetic Feasibility: Analogs 3q and 3r were synthesized via enantioselective catalytic methods with yields of 66% and 65%, respectively, and high enantiomeric purity (up to 98% ee) . These results suggest that the target compound could be synthesized using similar protocols, though the amino group may necessitate additional protective steps.

Commercial Availability :

• The (3S)-enantiomer of the target compound is commercially available , but the (3R)-form remains hypothetical. This disparity underscores the importance of enantiomer-specific applications in industrial settings.

Research Implications

• Pharmaceutical Relevance: The amino and nitrile groups in the target compound make it a candidate for protease inhibitors or kinase modulators, where halogenated aromatics are common pharmacophores.
• Synthetic Challenges : The presence of multiple halogens and a stereogenic center may require advanced catalytic systems (e.g., asymmetric radical reactions) to achieve high enantioselectivity .